Cas no 865176-00-7 (2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865176-00-7
• MF: C₁₇H₁₃Cl₂N₃O₃S₂
• MW: 442.339419126511
• CID: 6031603
• PubChem ID: 4112959
• Update Time: 2025-10-23

2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,4-dichlorobenzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-2,4-dichloro-
• F1365-1210
• 865176-00-7
• 2,4-dichloro-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 2,4-dichloro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024606408

• Inchi： 1S/C17H13Cl2N3O3S2/c1-2-7-22-14-6-4-11(27(20,24)25)9-15(14)26-17(22)21-16(23)12-5-3-10(18)8-13(12)19/h2-6,8-9H,1,7H2,(H2,20,24,25)
• InChI Key： LTIXDGUSRVMSQN-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC=C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 440.9775390g/mol
• Monoisotopic Mass: 440.9775390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 667.2±65.0 °C(Predicted)
• pka: 9.52±0.20(Predicted)

Additional information on 2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to Compound CAS No. 865176-00-7: 2,4-Dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

The compound with CAS No. 865176-00-7, known as 2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are widely studied for their unique chemical properties and biological activities. The benzothiazole core of this molecule is a key structural feature that contributes to its reactivity and functionality.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The presence of a sulfamoyl group in this compound adds to its versatility, as sulfonamides are known for their role in modulating enzyme activity and serving as scaffolds in medicinal chemistry. Additionally, the dichloro substitution at positions 2 and 4 of the benzene ring enhances the molecule's stability and electronic properties, making it suitable for applications in both organic synthesis and pharmacology.

The propenyl group attached to the benzothiazole ring introduces conjugation effects that can influence the molecule's absorption properties. This feature is particularly valuable in the development of optoelectronic materials and sensors. Furthermore, the Z-isomer configuration of the imine bond within the molecule ensures a specific spatial arrangement that is critical for its interactions with biological targets or other chemical species.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions that highlight modern organic synthesis techniques. The use of microwave-assisted synthesis or catalytic methods has been reported to improve the yield and purity of similar compounds, underscoring the importance of advanced synthetic strategies in accessing such complex molecules.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an inhibitor of certain enzymes involved in metabolic pathways. In material science, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) or as a component in advanced polymer systems.

Moreover, recent research has focused on the environmental impact of such compounds. Studies have demonstrated that proper disposal and waste management practices can mitigate any potential risks associated with their use. This aligns with global efforts to promote sustainable chemistry and reduce ecological footprints.

In conclusion, CAS No. 865176-00-7, or 2,4-dichloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-yli...